Cas no 466-26-2 (Neoline)

Conclusion: neoline (bullatine b), the active ingredient of Aconitum root (PA), can alleviate oxaliplatin induced peripheral neuropathy in mice Neoline can be used as a marker compound to determine the quality of PA products used in the study of neuropathic pain

Neoline structure

Product Name:Neoline

CAS No:466-26-2

Molecular Formula:C₂₄H₃₉NO₆

Molecular Weight:437.5696

MDL:MFCD01673484

CID:37601

PubChem ID:120682

Neoline Properties

Names and Identifiers

- Bullatine B
- Neoline
- Dideacetyldelphisine
- Xuan-Wu 3
- [ "Bullatine B" ]
- (1S,2R,3R,4S,5S,6S,8R,10R,13S,16S,17R,18R)-11-Ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexacycl
- (1S,2R,3R,4S,5S,6S,8R,9S,13S,16S,17R,18R)-11-ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexacyclo
- AKOS015896787
- Aconitane-1,8,14-triol, 20-ethyl-6,16-dimethoxy-4-(methoxymethyl)-, (1-alpha,6-alpha,14-alpha,16-beta)-
- 466-26-2
- NSC624749
- NSC15345
- AC-34542
- NCGC00180126-01
- DTXSID90963610
- NSC-15345
- FT-0698438
- ACon1_001801
- 20-Ethyl-6,16-dimethoxy-4-(methoxymethyl)aconitane-1,8,14-triol
- BRD-A33167362-001-01-5
- Bullatine-B
- 11-ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,16-triol
- B0005-464471
- ethyl-dimethoxy-(methoxymethyl)[?]triol
- 1ST157286
- (1alpha,6alpha,14alpha,16beta)-N-ethyl-6,16- dimethoxy-4-methoxymethylaconitane-1,8,14-triol
- NeolineBullatine B
- NEOLINE, BULLATINE B
- SCHEMBL2127034
- NS00094331
- MFCD01673484
- AKOS030503487
- (1S,2R,3R,4S,5S,6S,8R,9R,13S,16S,17R,18R)-11-ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,16-triol
- BullatineB
- CHEBI:132629
- (1alpha,6alpha,14alpha,16beta)-20-ethyl-6,16-dimethoxy-4-(methoxymethyl)aconitane-1,8,14-triol
- Neoline (Bullatine B)
- Q-100494
- 20-ethyl-6alpha,16beta-dimethoxy-4-(methoxymethyl)aconitane-1alpha,8,14alpha-triol
- SMR000470774
- MLSMR
- MLS000728583
- Bullatine B;Neoline
- DA-61941
- 11-ETHYL-6,18-DIMETHOXY-13-(METHOXYMETHYL)-11-AZAHEXACYCLO[7.7.2.1(2),?.0(1),(1)?.0(3),?.0(1)(3),(1)?]NONADECANE-4,8,16-TRIOL
- +Expand
- MDL： MFCD01673484
- InChIKey： XRARAKHBJHWUHW-KXCVMQPGSA-N
- Inchi： 1S/C24H39NO6/c1-5-25-10-22(11-29-2)7-6-15(26)24-13-8-12-14(30-3)9-23(28,16(13)18(12)27)17(21(24)25)19(31-4)20(22)24/h12-21,26-28H,5-11H2,1-4H3/t12-,13-,14+,15+,16-,17-,18+,19+,20-,21?,22+,23-,24+/m1/s1
- SMILES： O([H])[C@]12C([H])([H])[C@@]([H])([C@]3([H])[C@@]([H])([C@@]1([H])[C@@]([H])(C3([H])[H])[C@@]13[C@]([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])OC([H])([H])[H])C([H])([H])N(C([H])([H])C([H])([H])[H])C1([H])[C@@]2([H])[C@@]([H])([C@@]34[H])OC([H])([H])[H])O[H])O[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 437.277738g/mol
Surface Charge: 0
XLogP3: -0.1
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 5
Monoisotopic Mass: 437.277738g/mol
Monoisotopic Mass: 437.277738g/mol
Topological Polar Surface Area: 91.6Å²
Heavy Atom Count: 31
Complexity: 752
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 13
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 437.6

Experimental Properties

LogP: 0.43990
PSA: 91.62000
Refractive Index: 1.602
Boiling Point: 578.3℃/760mmHg
Melting Point: 159-161 deg
Flash Point: 303.5°C
Color/Form: Powder
Density: 1.31

Neoline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DALO-1mg	Bullatine B	466-26-2	≥98%	1mg	$119.00	2024-05-01
A2B Chem LLC	AG19468-1mg	Bullatine B	466-26-2	≥98%	1mg	$67.00	2024-04-20
ChemScence	CS-0008999-5mg	Neoline	466-26-2	≥98.0%	5mg	$202.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0292-100mg	Bullatine B	466-26-2	98%	100mg	$520	2023-09-20
Cooke Chemical	BD3173645-25mg	(3S,6S,7R,7aR,8S,9S,10S,11aR,12R,12aR,13R,14R)-1-Ethyl-10,13-dimethoxy-3-(methoxymethyl)tetradecahydro-1H-3,6a,12-(epiethane[1,1,2]triyl)-7,9-methanonaphtho[2,3-b]azocine-6,8,11a-triol	466-26-2	98%	25mg	RMB 1241.60	2023-09-07
DC Chemicals	DCN-019-20 mg	Neoline，Bullatine B	466-26-2	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1229239-25mg	(3S,6S,7R,7aR,8S,9S,10S,11aR,12R,12aR,13R,14R)-1-Ethyl-10,13-dimethoxy-3-(methoxymethyl)tetradecahydro-1H-3,6a,12-(epiethane[1,1,2]triyl)-7,9-methanonaphtho[2,3-b]azocine-6,8,11a-triol	466-26-2	95%	25mg	$500
MedChemExpress	HY-N0478-5mg	Neoline	466-26-2	≥98.0%	5mg	￥800	2024-07-20
S e l l e c k ZHONG GUO	S0945-1mg	Bullatine B	466-26-2		1mg	￥1793.61	2022-04-26
TargetMol Chemicals	T4S0537-50 mg	Neoline	466-26-2	99.97%	50mg	￥ 7,200	2023-07-10

Neoline Suppliers

Sichuan Jingcuibio Biotechnology CO.,LTD

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Neoline Related Literature

1. Metabolomics study on Fuzi and its processed products using ultra-performance liquid-chromatography/electrospray-ionization synapt high-definition mass spectrometry coupled with pattern recognition analysis

Hui Sun,Bei Ni,Aihua Zhang,Mo Wang,Hui Dong,Xijun Wang Analyst 2012 137 170
2. Structural diversity, bioactivities, and biosynthesis of natural diterpenoid alkaloids

Yong Shen,Wen-Juan Liang,Ya-Na Shi,Edward J. Kennelly,Da-Ke Zhao Nat. Prod. Rep. 2020 37 763
3. Proof of the structure of the diterpene alkaloid chasmanine: the crystal and molecular structure of chasmanine 14α-benzoate hydrochloride

S. William Pelletier,Wilson H. De Camp,Zoltan Djarmati J. Chem. Soc. Chem. Commun. 1976 253
4. The 1α-hydroxy-A-rings of norditerpenoid alkaloids are twisted-boat conformers

Ziyu Zeng,Ashraf M. A. Qasem,Gabriele Kociok-K?hn,Michael G. Rowan,Ian S. Blagbrough RSC Adv. 2020 10 18797
5. Correlation of drug-induced and drug-related ultra-high performance liquid chromatography-mass spectrometry serum metabolomic profiles yields discovery of effective constituents of Sini decoction against myocardial ischemia in rats

Guangguo Tan,Xin Wang,Kui Liu,Xin Dong,Wenting Liao,Hong Wu Food Funct. 2018 9 5528
6. Simultaneous determination of aconite alkaloids and ginsenosides using online solid phase extraction hyphenated with polarity switching ultra-high performance liquid chromatography coupled with tandem mass spectrometry

Yuelin Song,Na Zhang,Yong Jiang,Jun Li,Yunfang Zhao,Shepo Shi,Pengfei Tu RSC Adv. 2015 5 6419
7. Index pages

Nat. Prod. Rep. 1993 10 I1
8. Diterpenoid alkaloids

M. S. Yunusov Nat. Prod. Rep. 1991 8 499
9. Diterpenoid alkaloids

S. William Pelletier,S. W. Page Nat. Prod. Rep. 1986 3 451
10. Diterpenoid alkaloids

M. S. Yunusov Nat. Prod. Rep. 1991 8 499

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